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Introduction

Arsenic-73 (73As) is a synthetic radioisotope of the element arsenic. With a relatively long
half-life and a decay mechanism that is useful for radiopharmaceutical applications, 73As has
garnered interest within the scientific and medical communities. This technical guide provides a
comprehensive overview of the nuclear properties of Arsenic-73, its production, and the
experimental methodologies used for its characterization. The information is presented to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and nuclear medicine.

Core Nuclear Properties

Arsenic-73 is characterized by a well-defined set of nuclear properties that govern its
radioactive decay and potential applications. It decays exclusively by electron capture to
Germanium-73 (73Ge), a stable isotope. This decay process involves the capture of an inner
atomic electron by a proton in the nucleus, which is then converted into a neutron, and a
neutrino is emitted.

Summary of Nuclear Data

The fundamental nuclear characteristics of Arsenic-73 are summarized in the table below.
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Property Value
Half-life 80.30 (6) days[1][2][3]
Decay Mode 100% Electron Capture (EC)[1]
Daughter Nuclide 73Ge (stable)[1]
Spin and Parity 3/2-[1][4]
Isotopic Mass 72.923829 (4) u[1]
Mass Excess -70956.276 * 3.860 keV[4]
Binding Energy 634345.179 + 3.861 keV[4]
Decay Energy (QEC) 341 keV[4]
Parent Nuclide 73Se[1][4]

Decay Data

The electron capture decay of Arsenic-73 to Germanium-73 is accompanied by the emission
of characteristic X-rays and Auger electrons as the atomic shell vacancies are filled.
Additionally, the daughter nucleus, 73Ge, may be left in an excited state, which then de-excites
through the emission of gamma rays and conversion electrons.

Gamma and X-ray Emissions

The following table details the most prominent gamma and X-ray emissions from the decay of

Arsenic-73.
Radiation Type Energy (keV) Intensity (%)
Gamma 53.437 10.47
X-ray (Ka) 9.8442 58.43
X-ray (KB) 10.9376 7.603

Data sourced from MIRDSoft, which is based on ICRP Publication 107.[1]
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Electron Emissions

The decay of 73As also results in the emission of conversion electrons and Auger electrons.
The table below lists the key electron emissions.

Radiation Type Energy (keV) Intensity (%)
Conversion Electron 42.370 76.30
Conversion Electron 52.0347 9.214
Conversion Electron 12.0617 39.11
Conversion Electron 12.0291 22.11
Auger Electron (KLL) 8.5233 69.31
Auger Electron (LMM) 1.07798 319.5

Data sourced from MIRDSoft, which is based on ICRP Publication 107.[1]

Decay Scheme of Arsenic-73

The decay of Arsenic-73 proceeds via electron capture to various energy levels of its daughter
nuclide, Germanium-73. The following diagram illustrates this decay scheme, showing the
transitions from the parent 73As nucleus to the excited and ground states of 73Ge.
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Caption: Decay scheme of 73As to 73Ge.

Production of Arsenic-73

Arsenic-73 is typically produced in a cyclotron by bombarding a Germanium target with
protons. The most common nuclear reaction for its production is:

73Ge(p,n)73As

This reaction involves a proton stripping a neutron from a 73Ge nucleus, resulting in the
formation of 73As.

Experimental Protocols
Production of Arsenic-73 via Proton Irradiation of
Germanium

This protocol outlines the general steps for producing 73As. Specific parameters will vary
depending on the cyclotron and targetry used.

Materials:

e Enriched 73Ge0O2 or metallic 73Ge target material.
e Target holder compatible with the cyclotron.

e Proton beam from a cyclotron.

Methodology:

o Target Preparation: The enriched 73Ge material is encapsulated in a suitable target holder.
For GeO2, this may involve pressing the powder into a pellet. For metallic Ge, a thin disc is
often used. The target is designed to withstand the beam current and effectively dissipate
heat.
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« Irradiation: The target is placed in the cyclotron's target station and irradiated with a proton
beam of a specific energy and current. The optimal proton energy for the 73Ge(p,n)73As
reaction is typically in the range of 10-15 MeV. The irradiation time depends on the desired

activity of 73As.

o Target Cooling: After irradiation, the target is highly radioactive and must be allowed to cool
for a period to allow short-lived, unwanted radionuclides to decay.

o Target Dissolution: The irradiated Germanium target is remotely transferred to a hot cell for
chemical processing. The Germanium target is dissolved in an appropriate acid mixture,
such as aqua regia (a mixture of nitric acid and hydrochloric acid).

Separation of Arsenic-73 from Germanium Target
Material

A two-step process involving distillation followed by anion exchange chromatography is
commonly employed to separate the no-carrier-added 73As from the bulk Germanium target

material.

Workflow for Separation and Purification of 73As:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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